Cas no 901143-80-4 (2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 901143-80-4
• MF: C₁₃H₁₂N₆OS₂
• MW: 332.403978347778
• CID: 5494136
• Update Time: 2025-05-20

2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-amino-5-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• 2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide

• Inchi： 1S/C13H12N6OS2/c14-19-11(9-4-2-1-3-5-9)17-18-13(19)22-8-10(20)16-12-15-6-7-21-12/h1-7H,8,14H2,(H,15,16,20)
• InChI Key： TVURJZUNJBISOM-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)CSC1N(N)C(C2=CC=CC=C2)=NN=1

Additional information on 2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide

Comprehensive Overview of 2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide (CAS No. 901143-80-4)

The compound 2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide, identified by its CAS number 901143-80-4, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of 1,2,4-triazole and thiazole moieties, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications due to the growing demand for novel heterocyclic compounds in drug discovery and crop protection.

In recent years, the search for bioactive molecules with antimicrobial and antifungal properties has intensified, driven by the rise of antibiotic resistance and the need for sustainable agricultural solutions. The structural attributes of 2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide make it a promising candidate for these applications. Its sulfur-containing functional groups are often associated with enhanced binding affinity to biological targets, a feature highly sought after in modern medicinal chemistry.

The synthesis of this compound involves multi-step organic reactions, with a focus on achieving high purity and yield. Laboratories specializing in custom synthesis and contract research frequently handle such molecules to support academic and industrial projects. The CAS registry number 901143-80-4 ensures precise identification across global chemical databases, facilitating collaboration and regulatory compliance.

From an industrial perspective, the demand for triazole derivatives and thiazole-based compounds has surged due to their versatility. These scaffolds are integral to developing small-molecule inhibitors for enzymes and receptors implicated in diseases like cancer and diabetes. Additionally, the agrochemical sector explores such structures for designing next-generation pesticides and herbicides with improved environmental profiles.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are critical for characterizing 901143-80-4. These methods confirm its molecular identity and assess its suitability for further development. As the scientific community prioritizes green chemistry principles, optimizing the synthesis of this compound to minimize waste and energy consumption remains a key focus area.

In summary, 2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide represents a compelling example of how heterocyclic chemistry addresses contemporary challenges in health and agriculture. Its CAS No. 901143-80-4 serves as a vital reference for researchers navigating the expanding landscape of functionalized triazoles and thiazoles. Future studies may unlock its full potential, aligning with global trends toward sustainable innovation.